Cas no 919713-69-2 (5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide
• CAS No: 919713-69-2
• MF: C₂₂H₁₉BrN₂O₂S
• MW: 455.367463350296
• CID: 6466264
• Update Time: 2025-10-30

5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide
• 2-Furancarboxamide, 5-bromo-N-[2-[[2-(4-methylphenyl)-1H-indol-3-yl]thio]ethyl]-

• Inchi： 1S/C22H19BrN2O2S/c1-14-6-8-15(9-7-14)20-21(16-4-2-3-5-17(16)25-20)28-13-12-24-22(26)18-10-11-19(23)27-18/h2-11,25H,12-13H2,1H3,(H,24,26)
• InChI Key： YPMYFKGHYVFNMH-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCSC1C2=C(NC=1C1=CC=C(C)C=C1)C=CC=C2)=O

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 653.8±55.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Additional information on 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide

Introduction to 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide (CAS No. 919713-69-2) and Its Applications in Modern Chemical Biology

The compound 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide, identified by its CAS number 919713-69-2, represents a fascinating molecule in the realm of chemical biology. This compound, featuring a complex structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including a bromo substituent, an indole sulfanyl moiety, and a furan carboxamide backbone, makes it a versatile scaffold for further chemical modifications and biological investigations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The indole scaffold, in particular, is well-documented for its role in various bioactive molecules, including neurotransmitter receptors and antitumor agents. In the case of 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide, the integration of these structural elements suggests a potential for interaction with biological targets, making it a promising candidate for further exploration.

The bromo substituent on the molecule is particularly noteworthy, as halogenated compounds often exhibit enhanced binding affinity and metabolic stability. This feature is particularly relevant in the context of drug design, where modifications at specific positions can significantly influence pharmacokinetic properties. The furan ring further contributes to the molecule's complexity, offering opportunities for hydrogen bonding interactions and conformational flexibility. These structural attributes collectively enhance the compound's suitability for use in high-throughput screening (HTS) campaigns and as a building block for more complex derivatives.

Current research in chemical biology increasingly emphasizes the development of tools that facilitate rapid discovery and validation of bioactive molecules. The synthesis and characterization of 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide aligns with this trend, providing researchers with a valuable resource for exploring novel pharmacophores. Studies have demonstrated that indole derivatives can modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The sulfanyl group in this compound further expands its potential applications by introducing polar interactions with biological targets.

In addition to its structural complexity, 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide exhibits interesting physicochemical properties that make it suitable for formulation into diverse drug delivery systems. The presence of both hydrophobic and hydrophilic regions allows for interactions with both lipid and aqueous environments, which is advantageous for oral or parenteral administration. Furthermore, the compound's stability under various conditions ensures its suitability for long-term storage and transportation without significant degradation.

The pharmaceutical industry has increasingly recognized the value of computational methods in accelerating drug discovery processes. Molecular modeling techniques have been employed to predict the binding modes of 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide with target proteins, providing insights into its potential therapeutic effects. These virtual screening approaches have complemented experimental efforts by identifying promising candidates for further optimization. As computational power continues to advance, the integration of machine learning algorithms into drug design workflows will likely enhance the efficiency of discovering novel bioactive molecules like this one.

Future directions in the study of 5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide may include exploring its role in modulating signaling pathways relevant to human health and disease. For instance, investigations into its effects on enzymes such as kinases or phosphodiesterases could provide insights into its potential as an anti-inflammatory or anticancer agent. Additionally, studies on its interaction with membrane receptors may reveal new therapeutic strategies for neurological disorders.

The synthesis of this compound also presents opportunities for methodological innovation in organic chemistry. The development of efficient synthetic routes not only facilitates access to this molecule but also contributes to the broader toolkit available for constructing complex heterocycles. Advances in catalytic methods and green chemistry principles will be instrumental in optimizing these processes while minimizing environmental impact.

In conclusion,5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide (CAS No. 919713-69-2) stands as a testament to the ingenuity inherent in modern chemical biology research. Its intricate structure and diverse functional groups position it as a valuable asset for both academic investigations and industrial applications. As our understanding of biological systems continues to evolve,5-bromo-N-(2-{2-(4-methylphenyl)-1H-indol-3-ylsulfanyl}ethyl)furan-2-carboxamide is poised to play a pivotal role in shaping the future landscape of drug discovery.